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Compound of Interest

Compound Name: D-Fructose-d-2

Cat. No.: B12393342

Proper disposal of any chemical, including D-Fructose-d-2, is a critical component of
laboratory safety and environmental responsibility. While D-Fructose is not generally classified
as a hazardous substance, it is imperative for researchers, scientists, and drug development
professionals to adhere to established disposal protocols to ensure a safe working environment
and compliance with all applicable regulations.[1][2][3][4] Chemical waste generators are
ultimately responsible for determining whether a discarded chemical is classified as a
hazardous waste and must consult local, regional, and national regulations to ensure complete
and accurate classification.[1][2]

Hazard Assessment

According to safety data sheets, D-Fructose is not classified for physical or health hazards
under the Globally Harmonized System (GHS).[1] It is a non-flammable solid and is not
considered to be an environmental hazard.[5] However, as with any laboratory chemical, it is
crucial to handle D-Fructose-d-2 with care, using appropriate personal protective equipment
and avoiding the creation of dust.[2][5]

Summary of Safety and Disposal Information
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Parameter Information
Chemical Name D-Fructose-d-2
CAS Number 57-48-7

Not classified as hazardous according to
GHSJ[1][3]

Hazard Classification

] Ingestion, inhalation (of dust), skin contact, eye
Primary Exposure Routes

contact
Personal Protective Equipment Safety glasses or goggles, gloves, lab coat[1][5]
Incompatibilities Strong oxidizing agents[4][6]

May be suitable for sanitary sewer or trash
Small Quantity Disposal disposal, but local regulations must be

consulted[5]

_ _ _ Treat as chemical waste; contact a licensed
Large Quantity/Contaminated Disposal ) ] ]
professional waste disposal service[7]

Snill | Sweep up, place in a sealed container for
ill Cleanu
P P disposal, and wash the spill area[5]

Step-by-Step Disposal Procedures

1. Waste Characterization: The first and most critical step is to determine the nature of the
waste.

e Uncontaminated D-Fructose-d-2: If the D-Fructose-d-2 is pure and has not been mixed
with any other chemicals, it is generally not considered hazardous waste.

o Contaminated D-Fructose-d-2: If the D-Fructose-d-2 has been used in a reaction or is
mixed with other substances (e.g., solvents, acids, bases), the entire mixture must be treated
as hazardous waste. In this case, the disposal procedure for the most hazardous component
of the mixture should be followed.

2. Disposal of Uncontaminated D-Fructose-d-2: For small quantities of uncontaminated D-
Fructose-d-2, some guidelines suggest that disposal in the sanitary sewer or regular trash may
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be permissible.[5] However, it is mandatory to verify this with your institution's Environmental

Health and Safety (EHS) department and to consult local regulations, which may be more
stringent.[5][8]

3.

Drain Disposal: If permitted, dissolve the D-Fructose-d-2 in a large amount of water before
pouring it down the drain. This applies only to aqueous solutions.[9]

Trash Disposal: If permitted, ensure the solid D-Fructose-d-2 is in a securely sealed
container to prevent dust from becoming airborne.[8]

Disposal of Contaminated D-Fructose-d-2 or Large Quantities: Any D-Fructose-d-2 that is

contaminated or is in a large quantity must be disposed of as chemical waste.

4.

Waste Segregation: Do not mix D-Fructose-d-2 waste with incompatible materials, such as
strong oxidizing agents.[10] It is best practice to collect halogenated and non-halogenated
solvent wastes separately.[11]

Containerization: Use a compatible, leak-proof container for waste collection.[10][11] The
container should be clearly labeled with "Hazardous Waste" and the chemical name "D-
Fructose-d-2" and any other constituents of the waste stream.

Storage: Store the waste container in a designated satellite accumulation area.[9][12] This
area should be at or near the point of waste generation.[12] Keep the container closed
except when adding waste.[11][12]

Professional Disposal: Contact your institution's EHS department or a licensed professional
waste disposal service to arrange for the pickup and proper disposal of the chemical waste.

[7]

Empty Container Disposal: Empty containers that held D-Fructose-d-2 should be managed

according to established guidelines. To be considered "empty," all waste must have been

removed by standard practice.[11] For containers that held hazardous waste, triple rinsing may

be required, and the rinsate must be collected and handled as hazardous waste.[11] It is

recommended to remove labels from empty containers before disposal in the normal trash.[11]

Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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